Cas no 850567-43-0 (3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride)

• Product name: 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride
• CAS No: 850567-43-0
• MF: C₁₁H₁₇BClNO₂
• MW: 241.522182226181
• MDL: MFCD06659912
• CID: 720668
• PubChem ID: 44119330

3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride
• 3-Aminobenzeneboronic acid neopentyl glycol ester hydrochloride
• 3-Aminophenylboronic acid, neopentyl glycol ester, HCl
• Benzenamine,3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, hydrochloride (1:1)
• 3-Aminobenzeneboronic acid, neopentyl glycol ester hydrochloride
• MFCD06659912
• 850567-43-0
• 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)anilinehydrochloride
• AB26614
• 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)aniline;hydrochloride
• DTXSID90657143
• 3-Aminophenylboronic acid,neopentylglycol ester,
• 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline--hydrogen chloride (1/1)
• E85394
• 3-Aminobenzeneboronic acid,neopentyl glycol ester hydrochloride
• 3-AMINOPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER HYDROCHLORIDE
• BS-49658

• MDL： MFCD06659912
• Inchi： InChI=1S/C11H16BNO2.ClH/c1-11(2)7-14-12(15-8-11)9-4-3-5-10(13)6-9;/h3-6H,7-8,13H2,1-2H3;1H
• InChI Key： YQYGZJXWLKFOIA-UHFFFAOYSA-N
• SMILES： CC1(C)COB(C2=CC(=CC=C2)N)OC1.Cl

Computed Properties

• Exact Mass: 241.10400
• Monoisotopic Mass: 241.1040866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 228-230
• PSA: 44.48000
• LogP: 2.42020

3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride

Introduction to 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride (CAS No. 850567-43-0)

3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride, also known by its CAS number 850567-43-0, is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique boron-containing structure and its ability to participate in a wide range of chemical reactions, making it an essential reagent in the development of new pharmaceuticals and materials.

The molecular formula of 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride is C₁₁H₁₈BNO₂·HCl. Its molecular weight is approximately 249.73 g/mol. The compound features a boronic acid derivative linked to an aniline moiety, which imparts unique chemical properties and reactivity profiles. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biochemical and pharmaceutical applications.

In recent years, the use of boronic acid derivatives has gained significant attention in the field of medicinal chemistry due to their ability to form stable complexes with various functional groups. 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride is no exception. It has been extensively studied for its potential as a building block in the synthesis of bioactive molecules and drug candidates. One notable application is in the development of targeted therapies for cancer and other diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride in the synthesis of novel boron-based prodrugs. These prodrugs were designed to improve the pharmacokinetic properties and reduce the toxicity of existing drugs. The researchers demonstrated that the compound could be effectively conjugated with various therapeutic agents, resulting in enhanced drug delivery and efficacy.

Beyond its role in drug development, 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride has also found applications in materials science. Its unique boron-containing structure makes it a valuable precursor for the synthesis of boron-containing polymers and materials with tailored properties. These materials have potential uses in areas such as electronics, catalysis, and energy storage.

The synthetic route for preparing 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride typically involves several steps. One common approach is to start with 3-aniline and react it with a suitable boronic acid derivative under controlled conditions. The resulting product is then converted into its hydrochloride salt form through a simple acidification process. This synthetic method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride are well-characterized. It is a white crystalline solid with a melting point ranging from 190°C to 194°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but its solubility in water is limited without the presence of the hydrochloride salt form.

In terms of safety and handling, while 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride are promising. Ongoing research continues to explore new applications and derivatives of this compound. For instance, recent advancements in click chemistry have opened up new avenues for using boronic acid derivatives in bioconjugation reactions. This could lead to the development of novel therapeutics with improved targeting and efficacy.

In conclusion, 3-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)aniline hydrochloride (CAS No. 850567-43-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical properties make it an invaluable reagent for researchers working on the development of new drugs and advanced materials. As research continues to advance in these fields, the importance of this compound is likely to grow even further.